Cas no 692733-11-2 (6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 692733-11-2
• MF: C₁₆H₁₂N₄O₂S₂
• MW: 356
• MDL: MFCD03102663
• CID: 4657191
• Update Time: 2025-06-08

6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 6-(PHENYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-AMINE
• 6-(PHENYLSULFONYL)-3-(2-THIENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YLAMINE
• 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo1,5-apyrimidin-7-amine

• MDL： MFCD03102663
• Inchi： InChI=1S/C16H12N4O2S2/c17-15-14(24(21,22)11-5-2-1-3-6-11)10-18-16-12(9-19-20(15)16)13-7-4-8-23-13/h1-10H,17H2
• InChI Key： AOFGOLZJAGQRAV-UHFFFAOYSA-N
• SMILES： c1ccc(cc1)S(=O)(=O)c2cnc3c(cnn3c2N)c4cccs4

Experimental Properties

• Density: 1.6±0.1 g/cm3

6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo1,5-apyrimidin-7-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo1,5-apyrimidin-7-amine

Research Brief on 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS: 692733-11-2)

6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS: 692733-11-2) is a pyrazolopyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been investigated for its role in modulating various biological pathways, particularly those involving kinase inhibition and anti-inflammatory activity. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development.

The synthesis of 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo[1,5-a]pyrimidin-7-amine involves a multi-step process that includes the condensation of thienyl-substituted pyrazolo[1,5-a]pyrimidine precursors with phenylsulfonyl groups. Advances in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity, ensuring reliable results in subsequent biological assays.

Recent pharmacological studies have highlighted the compound's potential as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. In vitro assays have demonstrated its ability to inhibit key kinases involved in cell proliferation and inflammation, suggesting applications in oncology and autoimmune diseases. For instance, one study reported significant inhibition of JAK2 and FLT3 kinases, which are implicated in hematologic malignancies. These findings underscore the compound's potential as a lead molecule for the development of targeted therapies.

In addition to its kinase inhibitory activity, 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo[1,5-a]pyrimidin-7-amine has shown promise in modulating inflammatory pathways. Preclinical models of inflammation have revealed its ability to reduce pro-inflammatory cytokine production, such as TNF-α and IL-6, through mechanisms that may involve NF-κB pathway inhibition. These anti-inflammatory properties suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on improving its bioavailability and reducing off-target effects through structural modifications and formulation strategies. Additionally, toxicology studies are underway to evaluate its safety profile, a critical step in advancing it toward clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 6-(Phenylsulfonyl)-3-(2-thienyl)pyrazolo[1,5-a]pyrimidin-7-amine represents a compelling area of research in chemical biology and medicinal chemistry. Its dual role as a kinase inhibitor and anti-inflammatory agent positions it as a versatile candidate for drug development. Ongoing studies aim to address existing challenges and unlock its full therapeutic potential, paving the way for future innovations in the treatment of cancer and inflammatory diseases.